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Compound of Interest

Compound Name: Selmid

CAS No.: 70985-43-2

Cat. No.: B12806127

Get Quote

Initial Summary: The compound referred to as "Selmid" is identified in chemical databases as

a specific molecule with the CAS number 70985-43-2 and the chemical name

Diethylaminomethylmaleopimaric acid imide diethylamine salt.[1] While some sources suggest

it is being explored for therapeutic potential, a comprehensive review of publicly available

scientific literature and clinical trial databases does not yield evidence of its progression as a

pharmaceutical agent.[2] The predominant application of Selmid appears to be in the field of

synthetic chemistry as a ligand in catalysis.[2] This guide provides a detailed overview of its

known chemical properties and applications, and addresses the current lack of data in the

context of drug development.

Chemical and Physical Properties
Selmid is a complex organic molecule with the molecular formula C33H55N3O4.[1] Its key

identifiers and computed properties are summarized in the table below, based on data from

publicly accessible chemical databases.
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Property Value Source

CAS Number 70985-43-2 [1]

Molecular Formula C33H55N3O4 [1]

Molecular Weight 557.8 g/mol [1]

IUPAC Name

N-ethylethanamine;methyl

(1S,4R,5R,9R,10R,12R,13R,1

7R)-15-(diethylaminomethyl)-9-

methyl-14,16-dioxo-18-propan-

2-yl-15-

azapentacyclo[10.5.2.0¹,¹⁰.0⁴,⁹.

0¹³,¹⁷]nonadec-18-ene-5-

carboxylate

[1]

Synonyms
Diethylaminomethylmaleopima

ric acid imide diethylamine salt
[1]

Application in Synthetic Chemistry
The most well-documented application of Selmid is as a synthetic organosulfur compound

used in catalytic systems.[2] Its structure, featuring a phosphine-alkene hybrid ligand

backbone, allows it to act as a strong σ-donor and π-acceptor, which is beneficial for transition

metal catalysis.[2] This property makes it versatile for reactions such as hydrogenation and

olefin metathesis.[2]

Comparative Catalytic Performance
Quantitative data available from Benchchem highlights its efficiency in comparison to other

established catalysts.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18696368/
https://pubmed.ncbi.nlm.nih.gov/18696368/
https://pubmed.ncbi.nlm.nih.gov/18696368/
https://pubmed.ncbi.nlm.nih.gov/18696368/
https://pubmed.ncbi.nlm.nih.gov/18696368/
https://www.benchchem.com/product/b12806127/docs?utm_src=pdf-body#selmid-compound-a-technical-overview-for-chemical-and-pharmaceutical-researchers
https://www.benchchem.com/product/b12806127
https://www.benchchem.com/product/b12806127
https://www.benchchem.com/product/b12806127
https://www.benchchem.com/product/b12806127
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12806127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction
Type

Catalyst
System

Metric Value
Comparator
Catalyst

Comparator
Value

Hydrogenatio

n
Selmid-Rh

Turnover

Frequency

(TOF)

1,200 h⁻¹
Wilkinson's

Catalyst
450 h⁻¹

Olefin

Metathesis
Selmid-Ru

Turnover

Number

(TON)

12,000
Grubbs

Catalyst
8,500

Potential Biological and Therapeutic Applications
While it is stated that Selmid is being studied for its potential biological activities and explored

for therapeutic use, there is a notable absence of published research in peer-reviewed journals

to substantiate these claims.[2] Searches for pharmacological data, mechanism of action

studies in biological systems, or any preclinical or clinical trial results for Selmid (CAS 70985-

43-2) have not yielded any specific information. Therefore, for researchers in drug

development, it should be considered a compound with unsubstantiated therapeutic potential at

this time.

Experimental Protocols
Given the lack of published biological studies, a relevant experimental protocol for Selmid
cannot be provided in that context. However, based on its documented use in catalysis, a

generalized protocol for a hydrogenation reaction is outlined below.

Generalized Protocol for Catalytic Hydrogenation of an Alkene

Catalyst Preparation: In an inert atmosphere (e.g., using a glovebox or Schlenk line), the

transition metal precursor (e.g., a rhodium source) and the Selmid ligand are dissolved in an

appropriate anhydrous, deoxygenated solvent (e.g., toluene or dichloromethane) in a

reaction vessel equipped with a magnetic stirrer. The mixture is stirred at room temperature

for a specified time to allow for the formation of the active catalyst complex.

Reaction Setup: The substrate (the alkene to be hydrogenated) is added to the reaction

vessel. The vessel is then sealed and connected to a hydrogen gas source.
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Hydrogenation: The reaction vessel is purged with hydrogen gas. The reaction is then stirred

under a positive pressure of hydrogen (typically 1-10 atm) at a controlled temperature (e.g.,

room temperature to 80°C).

Monitoring: The progress of the reaction is monitored by techniques such as Thin Layer

Chromatography (TLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR)

spectroscopy by taking aliquots from the reaction mixture at regular intervals.

Work-up and Isolation: Upon completion of the reaction, the hydrogen pressure is released,

and the solvent is removed under reduced pressure. The residue is then purified using an

appropriate method, such as column chromatography on silica gel, to isolate the

hydrogenated product.

Characterization: The structure and purity of the final product are confirmed by spectroscopic

methods (e.g., ¹H NMR, ¹³C NMR, Mass Spectrometry).

Visualizations
The following diagrams illustrate conceptual workflows and relationships relevant to the study

and application of a compound like Selmid.
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Caption: Generalized workflow for the synthesis and biological evaluation of a novel chemical

compound.
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Caption: Conceptual diagram of Selmid's role as a ligand in forming an active transition metal

catalyst.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Pharmaceutical Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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